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Compound of Interest

Compound Name: Windorphen

Cat. No.: B10823019

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Windorphen is a selective inhibitor of the canonical Wnt/p-catenin signaling pathway.[1][2] It
functions by targeting the histone acetyltransferase p300, a critical coactivator of [3-catenin.[3]
[4][5][6] By disrupting the interaction between p300 and (-catenin, Windorphen effectively
blocks the transcription of Wnt target genes, which are often implicated in cell proliferation and
survival.[7] This mechanism has demonstrated pro-apoptotic effects in various Wnt-dependent
cancer cell lines.[4][8] These application notes provide a comprehensive guide for utilizing
Windorphen in primary cell cultures, including detailed protocols for treatment and subsequent
analysis of its effects.

Mechanism of Action:

The Wnt/p-catenin signaling pathway is crucial in embryonic development and tissue
homeostasis.[1][9] In the absence of a Wnt ligand, cytoplasmic (3-catenin is phosphorylated by
a destruction complex, leading to its ubiquitination and proteasomal degradation.[1][10] Upon
Wnt binding to its receptor, this destruction complex is inactivated, allowing B-catenin to
accumulate and translocate to the nucleus.[1] In the nucleus, -catenin forms a complex with
TCF/LEF transcription factors and recruits coactivators, such as p300, to initiate the
transcription of target genes like c-Myc and Cyclin D1.[11] Windorphen selectively inhibits
p300, thereby preventing the formation of the transcriptional complex and suppressing Wnt-
mediated gene expression.[4][6]
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Signaling Pathway Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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